Cas no 1552118-70-3 (6-ethyl(prop-2-yn-1-yl)aminopyrazine-2-carboxylic acid)

• Product Name: 6-ethyl(prop-2-yn-1-yl)aminopyrazine-2-carboxylic acid
• CAS No: 1552118-70-3
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6120435
• PubChem ID: 81798202
• Update Time: 2025-05-21

6-ethyl(prop-2-yn-1-yl)aminopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-ethyl(prop-2-yn-1-yl)aminopyrazine-2-carboxylic acid
• EN300-1450219
• AKOS020779222
• 6-[ethyl(prop-2-yn-1-yl)amino]pyrazine-2-carboxylic acid
• 1552118-70-3

• Inchi： 1S/C10H11N3O2/c1-3-5-13(4-2)9-7-11-6-8(12-9)10(14)15/h1,6-7H,4-5H2,2H3,(H,14,15)
• InChI Key： NTQADNHBFFSTLG-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=N1)N(CC#C)CC)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.3Ų

Additional information on 6-ethyl(prop-2-yn-1-yl)aminopyrazine-2-carboxylic acid

6-Ethyl(prop-2-yn-1-yl)aminopyrazine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1552118-70-3, known as 6-Ethyl(prop-2-yn-1-yl)aminopyrazine-2-carboxylic Acid, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazine ring with an ethyl group and a propargylamine substituent. The pyrazine core, a six-membered aromatic ring with two nitrogen atoms, serves as a versatile scaffold for various functional groups, making it a valuable molecule in drug discovery and material synthesis.

Recent studies have highlighted the potential of 6-Ethyl(prop-2-yn-1-yl)aminopyrazine-2-carboxylic Acid in the development of novel pharmaceutical agents. Researchers have explored its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), which are critical in various disease states including cancer, inflammation, and neurodegenerative disorders. The propargylamine group attached to the pyrazine ring has been shown to enhance the molecule's bioavailability and binding affinity to these targets, making it a promising candidate for therapeutic applications.

In addition to its medicinal potential, this compound has also been investigated for its role in advanced materials science. The pyrazine framework provides a platform for the construction of two-dimensional (2D) materials, such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit exceptional properties, including high surface area, tunable pore sizes, and excellent stability, which make them ideal for applications in gas storage, catalysis, and sensing technologies. The integration of the ethyl group into the structure further enhances the molecule's compatibility with various metal ions and organic linkers, facilitating the synthesis of complex nanostructures.

The synthesis of 6-Ethyl(prop-2-yn-1-yl)aminopyrazine-2-carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazine ring through condensation reactions, followed by selective substitution to introduce the ethyl and propargylamine groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better enantioselectivity in the production of this compound, which is crucial for its application in chiral drug development.

From an analytical perspective, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, electronic structure, and intermolecular interactions. For instance, X-ray crystallography has revealed that the molecule adopts a planar conformation due to the aromaticity of the pyrazine ring, which is essential for its electronic properties and reactivity.

Looking ahead, the future of 6-Ethyl(prop-2-yn-1-yl)aminopyrazine-2-carboxylic Acid lies in its potential to bridge gaps between medicinal chemistry and materials science. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new applications for this compound in areas such as personalized medicine and sustainable energy storage. As research continues to unfold, this compound is poised to become a cornerstone in both academic research and industrial innovation.